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Compound of Interest

Compound Name: 1-Octadecenylsuccinic Acid

Cat. No.: B15075616 Get Quote

An in-depth analysis of the chemical "1-octadecenylsuccinic acid" reveals a likely misnomer

or a highly specific, non-standard nomenclature. The provided name does not correspond to a

readily identifiable compound in standard chemical databases. However, the name strongly

suggests a derivative of succinic acid, specifically an alkenyl succinic acid. The "1-octadecenyl"

group indicates an 18-carbon chain with one double bond at the first position.

The most closely related and commonly referenced compounds are alkenyl succinic

anhydrides (ASA), which are widely used in the paper industry as sizing agents. These are

typically synthesized from maleic anhydride and an olefin, in this case, 1-octadecene. The

resulting anhydride can then be hydrolyzed to the corresponding dicarboxylic acid, which would

be octadecenylsuccinic acid.

Predicted Chemical Properties of
Octadecenylsuccinic Acid
Based on the structure of closely related alkenyl succinic acids, the following properties can be

predicted. It is crucial to note that these are estimations and would require experimental

verification.

Table 1: Predicted Physicochemical Properties of Octadecenylsuccinic Acid
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Property Predicted Value/Range Notes

Molecular Formula C22H40O4

Based on an 18-carbon alkenyl

chain attached to succinic

acid.

Molecular Weight 368.55 g/mol
Calculated from the molecular

formula.

Appearance Waxy solid or viscous liquid
Typical for long-chain fatty

acids and their derivatives.

Melting Point 50-70 °C
Expected to be higher than 1-

octadecene and succinic acid.

Boiling Point > 300 °C (decomposes)

High boiling point expected

due to molecular weight and

polar groups.

Solubility

Insoluble in water; Soluble in

nonpolar organic solvents

(e.g., hexane, toluene)

The long hydrocarbon chain

imparts hydrophobic character.

pKa1 ~4.5 - 5.5
For the carboxylic acid group

further from the alkenyl chain.

pKa2 ~5.5 - 6.5
For the carboxylic acid group

closer to the alkenyl chain.

Experimental Protocols
The following outlines standard experimental methodologies for determining the key chemical

properties of a compound like octadecenylsuccinic acid.

Determination of Melting Point
Apparatus: Capillary melting point apparatus.

Procedure:

A small, dry sample of the purified compound is packed into a capillary tube.
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The capillary tube is placed in the melting point apparatus.

The temperature is raised at a controlled rate (e.g., 1-2 °C/min).

The temperature range from the appearance of the first liquid drop to the complete melting

of the sample is recorded as the melting point range.

Determination of pKa (Potentiometric Titration)
Apparatus: pH meter, burette, magnetic stirrer.

Procedure:

A known weight of the acid is dissolved in a suitable solvent mixture (e.g., water/ethanol).

The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

The pH of the solution is recorded after each addition of the titrant.

A titration curve (pH vs. volume of titrant) is plotted.

The pKa values correspond to the pH at the half-equivalence points.

Synthesis and Reaction Pathway
The logical synthesis of octadecenylsuccinic acid would proceed via the "ene" reaction of 1-

octadecene with maleic anhydride, followed by hydrolysis of the resulting anhydride.
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Caption: Synthesis of octadecenylsuccinic acid from 1-octadecene.

This visualization illustrates the two-step synthesis process, starting from the reactants 1-

octadecene and maleic anhydride to form the intermediate anhydride, which is then hydrolyzed

to the final dicarboxylic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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